Cas no 2171674-15-8 (4-ethyl(pyridin-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-ethyl(pyridin-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171674-15-8
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 6089631
• PubChem ID: 165548259
• Update Time: 2025-07-23

4-ethyl(pyridin-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl(pyridin-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171674-15-8
• 4-[ethyl(pyridin-4-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1511487

• Inchi： 1S/C27H27N3O5/c1-2-30(18-13-15-28-16-14-18)26(33)24(11-12-25(31)32)29-27(34)35-17-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,13-16,23-24H,2,11-12,17H2,1H3,(H,29,34)(H,31,32)
• InChI Key： GXPLWKNDXCIXHD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C1C=CN=CC=1)CC)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on 4-ethyl(pyridin-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Brief on 4-ethyl(pyridin-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171674-15-8)

The compound 4-ethyl(pyridin-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171674-15-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and peptide synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly useful for the synthesis of complex peptides, as it allows for selective deprotection under mild conditions. Researchers have successfully utilized this compound to synthesize peptide-based therapeutics targeting various diseases, including cancer and infectious diseases.

In a study published in the Journal of Medicinal Chemistry, the compound was employed as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that the pyridinyl carbamoyl moiety enhances the binding affinity of the resulting inhibitors to their target kinases, thereby improving their therapeutic efficacy. Additionally, the compound's carboxylic acid functionality was shown to facilitate conjugation with other pharmacophores, enabling the development of multifunctional drug candidates.

Another area of interest is the compound's potential as a prodrug. Recent investigations have explored its ability to release active drug molecules in a controlled manner upon enzymatic cleavage of the Fmoc group. This property is particularly valuable for targeted drug delivery systems, where precise control over drug release is essential for minimizing off-target effects and maximizing therapeutic outcomes.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties. Current research is focused on modifying its structure to improve solubility and bioavailability while retaining its functional advantages. Preliminary results from in vivo studies suggest that these modifications could significantly enhance the compound's utility in clinical applications.

In conclusion, 4-ethyl(pyridin-4-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents a promising tool in medicinal chemistry and drug development. Its unique structural features and versatility make it a valuable asset for researchers working on peptide-based therapeutics and targeted drug delivery systems. Future studies are expected to further elucidate its potential and address existing limitations, paving the way for its broader adoption in the pharmaceutical industry.